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Compound of Interest

Compound Name: Cortistatin-8

Cat. No.: B1139118

Essential Safety and Handling Guide for

Cortistatin-8

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides immediate safety and logistical information for researchers, scientists,
and drug development professionals handling Cortistatin-8. The following guidelines are

based on best practices for handling synthetic peptides and should be strictly followed to
ensure laboratory safety and maintain the integrity of the compound.

Physicochemical and Storage Data

Proper storage is critical to maintain the stability and bioactivity of Cortistatin-8. Below is a
summary of its key properties and recommended storage conditions.
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Property Data
Molecular Weight 1009.25 g/mol
Appearance Lyophilized powder
- Soluble to 2 mg/ml in 20% acetonitrile. Soluble
Solubility )
in DMSO (= 100.9 mg/mL).
For long-term storage, desiccate at -20°C.
Storage (Lyophilized) Stable for weeks at room temperature, but cold
storage is recommended.[1][2]
Store at -20°C for up to 1 month or -80°C for up
Storage (In Solution) to 6 months.[3] Avoid repeated freeze-thaw

cycles by preparing single-use aliquots.[3]

o - Shipped at ambient temperature. Evaluation
Shipping Condition ) ) )
samples may be shipped with blue ice.[3]

Personal Protective Equipment (PPE)

Due to the bioactive nature of Cortistatin-8 and the potential for irritation, appropriate personal
protective equipment must be worn at all times.
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PPE Category Item Specifications and Use
) Required to protect against
Eye and Face Protection Safety Goggles/Glasses )
dust particles and splashes.
Nitrile gloves are
Hand Protection Chemical-Resistant Gloves recommended. Change gloves
immediately if contaminated.
] A standard lab coat is required
Body Protection Laboratory Coat ) )
to protect skin and clothing.
Recommended when weighing
Respiratory Protection Respirator/Dust Mask and handling the lyophilized
powder to avoid inhalation.
Long Pants and Closed-Toe Minimum requirement for

General Attire o )
Shoes working in a laboratory setting.

Handling and Experimental Protocols

Adherence to proper handling procedures is essential to prevent contamination and
degradation of Cortistatin-8.

Reconstitution Protocol

o Equilibration: Before opening, allow the vial of lyophilized Cortistatin-8 to equilibrate to room
temperature in a desiccator. This prevents moisture absorption.

¢ Solvent Selection: Based on experimental requirements, select an appropriate solvent. For
agueous solutions, 20% acetonitrile can be used. For stock solutions, DMSO is a suitable
solvent.

e Dissolution:
o Add the desired volume of solvent to the vial.

o Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. To enhance
solubility, the tube may be warmed to 37°C and sonicated.
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 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the reconstituted Cortistatin-8 into

single-use vials for storage.

General Handling Workflow

The following diagram illustrates the standard workflow for handling Cortistatin-8 from receipt

to disposal.
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Cortistatin-8 Handling Workflow
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Caption: Workflow for handling Cortistatin-8.
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Spill and Exposure Procedures

In the event of a spill or exposure, follow these immediate steps:

Skin Contact: Causes skin irritation. Immediately wash the affected area with soap and water
for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical
attention.

Eye Contact: Causes serious eye irritation. Immediately flush eyes with copious amounts of
water for at least 15 minutes, removing contact lenses if present. Seek immediate medical
attention.

Inhalation: May cause respiratory tract irritation. Move the individual to fresh air. If breathing
is difficult, provide oxygen. Seek medical attention.

Ingestion: May be harmful if swallowed. Do not induce vomiting. Rinse mouth with water and
seek medical attention.

Spill: Evacuate the area. Wear appropriate PPE. Cover the spill with an absorbent material
and collect it into a sealed container for disposal.

Disposal Plan

All waste containing Cortistatin-8 must be treated as hazardous chemical waste and disposed
of according to institutional and local regulations.

Waste Segregation and Disposal Workflow

The following diagram outlines the process for segregating and disposing of Cortistatin-8

waste.
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Cortistatin-8 Waste Disposal Plan
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Caption: Waste disposal workflow for Cortistatin-8.

Disposal Procedures

* Unused Cortistatin-8: Unused or expired lyophilized powder and solutions should be
disposed of as hazardous chemical waste.

+ Contaminated Materials: All disposable materials that have come into contact with
Cortistatin-8, such as pipette tips, gloves, and vials, should be collected in a designated
hazardous waste container.
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o Final Disposal: All Cortistatin-8 waste should ultimately be incinerated by a licensed waste
disposal service. Do not dispose of Cortistatin-8 down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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